2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole
Overview
Description
2-(Benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole, also known as BMTI, is a chemical compound that belongs to the imidazole family. The compound has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole is not fully understood. However, studies suggest that it may exert its therapeutic effects through the modulation of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, the mitogen-activated protein kinase (MAPK) pathway, and the phosphoinositide 3-kinase (PI3K)/Akt pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole has various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole has also been shown to induce apoptosis in cancer cells and inhibit the growth of various tumor cell lines.
Advantages and Limitations for Lab Experiments
2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various in vitro and in vivo studies. However, there are also limitations to its use in lab experiments. 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole has low solubility in water, which can make it difficult to use in certain assays. Additionally, more research is needed to fully understand the safety and toxicity of 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole.
Future Directions
There are several future directions for the study of 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole. One potential avenue is the investigation of 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole as a potential therapeutic agent for the treatment of neurodegenerative diseases. Another area of research could be the development of new derivatives of 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole with improved solubility and bioavailability. Additionally, more research is needed to fully understand the mechanism of action of 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole and its potential applications in various fields of scientific research.
Scientific Research Applications
2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole has shown potential therapeutic applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. 2-(benzylthio)-1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazole has also been investigated for its potential as a drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-benzylsulfanyl-1-(2-methoxyethyl)-5-(4-methylphenyl)imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2OS/c1-16-8-10-18(11-9-16)19-14-21-20(22(19)12-13-23-2)24-15-17-6-4-3-5-7-17/h3-11,14H,12-13,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVELTMOCOMBXOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2CCOC)SCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B3221644.png)
![4-[3-(4-fluorobenzyl)-2-oxoimidazolidin-1-yl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-1-carboxamide](/img/structure/B3221656.png)
![5-(furan-2-yl)-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)isoxazole-3-carboxamide](/img/structure/B3221672.png)
